Cas no 1185155-54-7 (Fenitrooxon-d6)

• Product Name: Fenitrooxon-d6
• CAS No: 1185155-54-7
• MF: C₉H₁₂NO₆P
• MW: 267.205413818359
• CID: 1058353
• PubChem ID: 45039248
• Update Time: 2025-09-21

Fenitrooxon-d6 Chemical and Physical Properties

Names and Identifiers

• Fenitrooxon-6 (O,O-dimethyl-d6)
• Fenitrooxon-d6
• (3-methyl-4-nitrophenyl) bis(trideuteriomethyl) phosphate
• 3-Methyldimethylparaoxon
• 4-Nitro-m-cresol Dimethyl Phosphate
• Dimethyl 3-methyl-4-nitrophenyl phosphate
• Dimethyl 4-nitro-m-tolyl phosphate
• Dimethylphosphoric Acid 4-Nitro-m-tolyl Ester
• Fenitrothion oxygen analog
• Oxo-Sumithion
• F90890
• 1185155-54-7
• DTXSID20661970
• HY-119788S
• Fenitrothion-oxon D6 (O,O-dimethyl D6); Fenitrooxon-d6
• Fenitrothion oxon-d6
• Fenitrooxon-d6 (O,O-dimethyl-d6)
• CS-0623913
• Bis[(~2~H_3_)methyl] 3-methyl-4-nitrophenyl phosphate
• Bis[(2H3)methyl] 3-methyl-4-nitrophenyl phosphate
• DA-51183

• Inchi： 1S/C9H12NO6P/c1-7-6-8(4-5-9(7)10(11)12)16-17(13,14-2)15-3/h4-6H,1-3H3/i2D3,3D3
• InChI Key： MJNAIAPNXYJWCT-XERRXZQWSA-N
• SMILES： P(=O)(OC([2H])([2H])[2H])(OC([2H])([2H])[2H])OC1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.07800
• Monoisotopic Mass: 267.07788458g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 100.39000
• LogP: 3.20610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes